Cas no 81215-61-4 (N'-[(3E)-5-methyl-2-oxo-1-(pyrrolidin-1-ylmethyl)-1,2-dihydro-3H-indol-3-ylidene]-2-(4-nitrophenoxy)acetohydrazide)

• Product name: N'-[(3E)-5-methyl-2-oxo-1-(pyrrolidin-1-ylmethyl)-1,2-dihydro-3H-indol-3-ylidene]-2-(4-nitrophenoxy)acetohydrazide
• CAS No: 81215-61-4
• MF: C₂₂H₂₃N₅O₅
• MW: 437.44852
• CID: 1802057
• PubChem ID: 135599731

N'-[(3E)-5-methyl-2-oxo-1-(pyrrolidin-1-ylmethyl)-1,2-dihydro-3H-indol-3-ylidene]-2-(4-nitrophenoxy)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-[(3E)-5-methyl-2-oxo-1-(pyrrolidin-1-ylmethyl)-1,2-dihydro-3H-indol-3-ylidene]-2-(4-nitrophenoxy)acetohydrazide
• N-[(E)-[5-methyl-2-oxo-1-(pyrrolidin-1-ylmethyl)indol-3-ylidene]amino]-2-(4-nitrophenoxy)acetamide
• 81215-61-4
• BRN 6021634
• Acetic acid, (4-nitrophenoxy)-, (1,2-dihydro-5-methyl-2-oxo-1-(1-pyrrolidinylmethyl)-3H-indol-3-ylidene)hydrazide

• Inchi： InChI=1S/C22H23N5O5/c1-15-4-9-19-18(12-15)21(22(29)26(19)14-25-10-2-3-11-25)24-23-20(28)13-32-17-7-5-16(6-8-17)27(30)31/h4-9,12,29H,2-3,10-11,13-14H2,1H3
• InChI Key： RAUZEKPNAIPJEU-UHFFFAOYSA-N
• SMILES： CC1=CC2=C(C=C1)N(C(=C2N=NC(=O)COC3=CC=C(C=C3)[N+](=O)[O-])O)CN4CCCC4

Computed Properties

• Exact Mass: 437.16991885g/mol
• Monoisotopic Mass: 437.16991885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 125Ų